Cas no 685853-13-8 (6-methyl-3-(4-phenoxyphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 6-methyl-3-(4-phenoxyphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 685853-13-8
• MF: C₁₆H₁₄N₄O₂
• MW: 294.30796289444
• CID: 5475265
• Update Time: 2025-06-28

6-methyl-3-(4-phenoxyphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-(4-phenoxyanilino)-2H-1,2,4-triazin-5-one
• 6-methyl-3-(4-phenoxyphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C16H14N4O2/c1-11-15(21)18-16(20-19-11)17-12-7-9-14(10-8-12)22-13-5-3-2-4-6-13/h2-10H,1H3,(H2,17,18,20,21)
• InChI Key： PDBCHVBVTXSTBY-UHFFFAOYSA-N
• SMILES： N1=C(C)C(=O)N=C(NC2=CC=C(OC3=CC=CC=C3)C=C2)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 6-methyl-3-(4-phenoxyphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one

6-Methyl-3-(4-phenoxyphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one: A Comprehensive Overview

The compound with CAS No 685853-13-8, commonly referred to as 6-methyl-3-(4-phenoxyphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and the latest research findings.

Chemical Structure and Synthesis

The molecular structure of 6-methyl-3-(4-phenoxyphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one is characterized by a triazine ring system with a methyl group at position 6 and a phenoxyphenylamino group at position 3. The triazine ring is a six-membered ring containing three nitrogen atoms, which contributes to its stability and reactivity. The phenoxyphenylamino group introduces aromaticity and potential hydrogen bonding capabilities, making this compound highly versatile in chemical reactions.

The synthesis of this compound typically involves multi-step reactions. Researchers often employ nucleophilic substitution or condensation reactions to construct the triazine core. The introduction of the phenoxyphenylamino group requires careful control of reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have improved the yield and purity of this compound.

Physical Properties and Stability

6-Methyl-3-(4-phenoxyphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one exhibits a melting point of approximately 220°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate. The compound is stable under neutral conditions but may undergo hydrolysis in strong acidic or basic environments.

Recent studies have explored the thermal stability of this compound using differential scanning calorimetry (DSC). Results indicate that it retains its structural integrity up to 200°C before decomposition begins. These findings are crucial for its potential use in high-performance materials.

Biological Activity and Applications

This compound has shown promising biological activity in various assays. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways. For instance, it exhibits moderate activity against cyclooxygenase (COX)-2 enzymes without significantly affecting COX-1 activity. This selectivity suggests its potential as an anti-inflammatory agent with reduced gastrointestinal side effects.

Furthermore, 6-methyl-3-(4-phenoxyphenyl)amino-4,5-dihydro-1,2,4-triazin-5-one has been investigated for its anticancer properties. Preclinical studies using cancer cell lines have revealed its ability to induce apoptosis through mitochondrial-dependent pathways. These findings align with recent research trends focusing on triazine-based compounds as promising candidates for anticancer drug development.

Latest Research Findings

In recent years, there has been a surge in research exploring the electronic properties of 6-methyl...